molecular formula C11H23NO3 B8661247 N-(2,2-Diethoxyethyl)tetrahydro-2H-pyran-4-amine

N-(2,2-Diethoxyethyl)tetrahydro-2H-pyran-4-amine

Cat. No.: B8661247
M. Wt: 217.31 g/mol
InChI Key: KCNGFGXNAPXZBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2,2-Diethoxyethyl)tetrahydro-2H-pyran-4-amine is a useful research compound. Its molecular formula is C11H23NO3 and its molecular weight is 217.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H23NO3

Molecular Weight

217.31 g/mol

IUPAC Name

N-(2,2-diethoxyethyl)oxan-4-amine

InChI

InChI=1S/C11H23NO3/c1-3-14-11(15-4-2)9-12-10-5-7-13-8-6-10/h10-12H,3-9H2,1-2H3

InChI Key

KCNGFGXNAPXZBD-UHFFFAOYSA-N

Canonical SMILES

CCOC(CNC1CCOCC1)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium triacetoxyborohydride (10.6 g) was added to a cooled (0° C.) solution of aminoacetaldehyde diethyl acetal (5.8 mL) and tetrahydro-4H-pyran-4-one (3.7 mL) in dichloromethane (100 mL). The reaction was stirred for 18 h, allowing the temperature to warm to ambient conditions. Water (100 mL) was added, followed by portionwise addition of sodium bicarbonate (16.8 g), causing effervescence. The mixture was stirred vigorously for 1 h, and then allowed to partition. The phases were then separated and the aqueous phase extracted with more dichloromethane (50 mL). The combined organic extracts were dried over sodium sulfate, filtered and concentrated in vacuo to afford the titled compound as a colourless oil. Yield 8.3 g.
Quantity
10.6 g
Type
reactant
Reaction Step One
Quantity
5.8 mL
Type
reactant
Reaction Step Two
Quantity
3.7 mL
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Two
Quantity
16.8 g
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
solvent
Reaction Step Four

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